

Application Notes and Protocols for ORM-3819 in [Specific Disease] Models

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: ORM-3819

Cat. No.: B15579920

[Get Quote](#)

A comprehensive search for publicly available data on **ORM-3819** has yielded no specific preclinical or clinical results for a compound with this designation. Therefore, the creation of detailed Application Notes and Protocols as requested is not possible at this time.

Extensive searches were conducted to locate information regarding "**ORM-3819**," including preclinical studies, its use in Alzheimer's disease models, its mechanism of action, and any associated clinical trials. These searches did not return any relevant scientific literature, press releases, or clinical trial registrations for a compound with this identifier.

It is possible that "**ORM-3819**" is an internal compound designation that has not yet been disclosed in public forums, a very early-stage research compound with no published data, or a potential misspelling of another drug candidate.

While no information was found for **ORM-3819**, research on other compounds from Orion Corporation, such as ORM-12741, has been conducted for neurodegenerative diseases like Alzheimer's. For instance, ORM-12741, a selective alpha-2c adrenoceptor antagonist, has been investigated in Phase II clinical trials for Alzheimer's disease, with some studies showing potential effects on episodic memory.^{[1][2][3][4][5]}

Without any specific data on **ORM-3819**, the core requirements of this request, including:

- Data Presentation: Summaries of quantitative data in structured tables.
- Experimental Protocols: Detailed methodologies for key experiments.

- Mandatory Visualization: Diagrams of signaling pathways and experimental workflows.

cannot be fulfilled.

We recommend verifying the compound designation and searching for publications or presentations from the sponsoring institution that may refer to this compound under a different name or at a future date. Should information on **ORM-3819** become publicly available, the requested Application Notes and Protocols can be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Orion Corporation presented promising Phase II data for new Alzheimer's disease drug at AAN Annual Meeting [orionpharma.com]
- 2. Novel Add-on Drug Shows Promise in Alzheimer's Disease [medscape.com]
- 3. Patrik Holm: A new medicine may alleviate memory disorders - Kemianteoollisuus [kemianteoollisuus.fi]
- 4. Orion Corporation signs license agreement with Janssen Pharmaceuticals, Inc. for the development and commercialization of its novel treatment for Alzheimer's disease [orionpharma.com]
- 5. alzdiscovery.org [alzdiscovery.org]
- To cite this document: BenchChem. [Application Notes and Protocols for ORM-3819 in [Specific Disease] Models]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15579920#orm-3819-application-in-specific-disease-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com